![molecular formula C21H24N4O3 B5024838 1-(4-methoxyphenyl)-4-{[4-(2-pyridinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone](/img/structure/B5024838.png)
1-(4-methoxyphenyl)-4-{[4-(2-pyridinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methoxyphenyl)-4-{[4-(2-pyridinyl)-1-piperazinyl]carbonyl}-2-pyrrolidinone is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. This compound is also known as MP-10 and has been found to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of MP-10 is not fully understood, but it is believed to act as a modulator of the N-methyl-D-aspartate (NMDA) receptor. It has been found to enhance the activity of the NMDA receptor, which is involved in learning and memory processes. MP-10 has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
MP-10 has been found to exhibit a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various inflammatory and oxidative stress-related disorders. MP-10 has also been found to have neuroprotective properties, which may be beneficial in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using MP-10 in lab experiments is its potential therapeutic applications. MP-10 has been found to exhibit a wide range of biochemical and physiological effects, which may be beneficial in the treatment of various disorders. However, one limitation of using MP-10 in lab experiments is its potential toxicity. MP-10 has been found to have toxic effects at high doses, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on MP-10. One potential direction is to further investigate its mechanism of action and its potential therapeutic applications in the treatment of various neurological disorders. Another potential direction is to investigate the potential toxicity of MP-10 and to develop safer derivatives of the compound. Additionally, further research could be conducted to investigate the potential use of MP-10 in combination with other drugs or therapies.
Synthesis Methods
The synthesis of MP-10 involves the reaction of 4-methoxyphenylacetic acid with 4-(2-pyridinyl)piperazine and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) in the presence of N-hydroxysuccinimide (NHS) and triethylamine. The resulting product is then treated with pyrrolidine to obtain MP-10.
Scientific Research Applications
MP-10 has been extensively studied in scientific research for its potential therapeutic applications. It has been found to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. MP-10 has also been found to have potential applications in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and depression.
properties
IUPAC Name |
1-(4-methoxyphenyl)-4-(4-pyridin-2-ylpiperazine-1-carbonyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O3/c1-28-18-7-5-17(6-8-18)25-15-16(14-20(25)26)21(27)24-12-10-23(11-13-24)19-4-2-3-9-22-19/h2-9,16H,10-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDDGISBYLBBQHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)N3CCN(CC3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.